Cas no 887234-41-5 (Benzamide, 2-iodo-3-methyl-)

• Product Name: Benzamide, 2-iodo-3-methyl-
• CAS No: 887234-41-5
• MF: C₈H₈INO
• MW: 261.059694290161
• CID: 1928950
• PubChem ID: 47331804
• Update Time: 2025-08-03

Benzamide, 2-iodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-iodo-3-methyl-
• 887234-41-5
• SCHEMBL4523553
• BS-51794
• A1-34944
• 2-IODO-3-METHYLBENZAMIDE
• E77085
• ZDNGKYGLSXVGAA-UHFFFAOYSA-N
• MFCD09753716
• SY316357

• Inchi： 1S/C8H8INO/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： ZDNGKYGLSXVGAA-UHFFFAOYSA-N
• SMILES： IC1C(C(N)=O)=CC=CC=1C

Computed Properties

• Exact Mass: 260.96506g/mol
• Monoisotopic Mass: 260.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on Benzamide, 2-iodo-3-methyl-

Benzamide, 2-Iodo-3-Methyl: A Comprehensive Overview

Benzamide, 2-Iodo-3-Methyl (CAS No. 887234-41-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, electronic materials, and advanced chemical synthesis. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of Benzamide, 2-Iodo-3-Methyl is defined by a benzene ring substituted with an amide group at position 1 and an iodo group at position 2, along with a methyl group at position 3. This substitution pattern imparts distinct electronic and steric properties to the molecule. The presence of the iodo group introduces significant electron-withdrawing effects, while the methyl group provides steric bulk and enhances the molecule's hydrophobicity. These features make Benzamide, 2-Iodo-3-Methyl a versatile building block in organic synthesis.

Recent studies have highlighted the importance of Benzamide, 2-Iodo-3-Methyl in medicinal chemistry. Researchers have explored its role as a precursor for bioactive compounds targeting various therapeutic areas. For instance, its use in synthesizing kinase inhibitors has shown promise in preclinical models of cancer. The compound's ability to undergo nucleophilic aromatic substitution reactions has been leveraged to construct complex heterocyclic frameworks, which are often associated with potent pharmacological activities.

In terms of synthesis, Benzamide, 2-Iodo-3-Methyl can be prepared via several routes. One common method involves the iodination of a methyl-substituted benzamide using iodine monochloride (ICl) under controlled conditions. This approach ensures high regioselectivity due to the directing effects of the substituents on the benzene ring. Another route employs Suzuki coupling reactions, where the iodo group serves as a leaving group for forming biaryl structures with diverse substituents.

The electronic properties of Benzamide, 2-Iodo-3-Methyl have also been studied extensively. Computational chemistry techniques have revealed that the compound exhibits a conjugated π-system that facilitates charge transport in organic semiconductors. This property makes it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent experiments have demonstrated that thin films of this compound exhibit favorable charge carrier mobility when doped with appropriate agents.

Furthermore, Benzamide, 2-Iodo-3-Methyl has been utilized in click chemistry approaches due to its compatibility with copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions. This has enabled the rapid construction of macrocyclic structures with potential applications in drug delivery systems and supramolecular chemistry.

In conclusion, Benzamide, 2-Iodo-3-Methyl (CAS No. 887234-41-5) stands out as a multifaceted compound with diverse applications across various domains of chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with tailored functionalities. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.